Cas no 1092352-02-7 (3,5-Dibromo-2-iodopyrazine)

• Product Name: 3,5-Dibromo-2-iodopyrazine
• CAS No: 1092352-02-7
• MF: C₄HBr₂IN₂
• MW: 363.776611089706
• MDL: MFCD11109418
• CID: 4679690
• PubChem ID: 37818728
• Update Time: 2025-06-13

3,5-Dibromo-2-iodopyrazine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-iodopyrazine
• D80054
• MFCD11109418
• Pyrazine, 3,5-dibromo-2-iodo-
• 1092352-02-7
• AKOS015834429
• DTXSID201311242

• MDL： MFCD11109418
• Inchi： 1S/C4HBr2IN2/c5-2-1-8-4(7)3(6)9-2/h1H
• InChI Key： BPZGVGFFYNDSBN-UHFFFAOYSA-N
• SMILES： IC1C(=NC(=CN=1)Br)Br

Computed Properties

• Exact Mass: 363.75307g/mol
• Monoisotopic Mass: 361.75512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.5

Additional information on 3,5-Dibromo-2-iodopyrazine

Recent Advances in the Application of 3,5-Dibromo-2-iodopyrazine (CAS: 1092352-02-7) in Chemical Biology and Pharmaceutical Research

3,5-Dibromo-2-iodopyrazine (CAS: 1092352-02-7) is a halogenated pyrazine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound serves as a key intermediate in the synthesis of complex heterocyclic structures, which are often found in bioactive molecules. Recent studies have explored its utility in cross-coupling reactions, nucleophilic substitutions, and as a building block for the development of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the use of 3,5-Dibromo-2-iodopyrazine in the synthesis of pyrazine-based kinase inhibitors. The researchers demonstrated that this compound could be efficiently functionalized via palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, yielding a library of derivatives with potent inhibitory activity against specific cancer-related kinases. The study reported IC50 values in the nanomolar range for several derivatives, underscoring the compound's potential in oncology drug development.

In another recent investigation, 3,5-Dibromo-2-iodopyrazine was employed as a precursor for the development of antimicrobial agents. A research team from the University of Cambridge utilized this compound to synthesize a series of pyrazine-amide hybrids, which exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The findings, published in ACS Infectious Diseases (2024), suggest that these hybrids disrupt bacterial cell wall synthesis, offering a promising avenue for addressing antibiotic resistance.

Beyond its applications in drug discovery, 3,5-Dibromo-2-iodopyrazine has also been explored in chemical biology for the development of fluorescent probes. A study in Chemical Communications (2023) described the synthesis of a pyrazine-based fluorescent tag using this compound, which exhibited high selectivity for cysteine residues in proteins. This probe enabled real-time imaging of protein dynamics in live cells, providing valuable insights into cellular processes.

The compound's unique reactivity profile, characterized by the presence of multiple halogen substituents, allows for selective functionalization at different positions, making it a valuable tool for medicinal chemists. Recent advancements in synthetic methodologies have further expanded its utility, enabling the rapid assembly of diverse molecular scaffolds with potential therapeutic applications.

In conclusion, 3,5-Dibromo-2-iodopyrazine (CAS: 1092352-02-7) continues to be a focal point in chemical biology and pharmaceutical research, with recent studies highlighting its versatility in drug discovery, antimicrobial development, and chemical probe design. Its ability to serve as a multifunctional building block underscores its importance in the synthesis of bioactive molecules, and ongoing research is expected to uncover additional applications in the near future.